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Compound of Interest

Compound Name: 2,6-Dichloroaniline-3,4,5-D3

Cat. No.: B3044212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular properties of the

isotopically labeled compound 2,6-Dichloroaniline-3,4,5-D3, a deuterated analog of 2,6-

Dichloroaniline. This compound is valuable as an internal standard in quantitative analysis,

particularly in mass spectrometry-based methods for detecting its unlabeled counterpart, which

is a known precursor to several pharmaceutical drugs.

Core Molecular Data
The fundamental identifying characteristic of a chemical compound is its molecular weight. For

2,6-Dichloroaniline-3,4,5-D3, this is determined by the sum of the atomic masses of its

constituent atoms. The key feature of this molecule is the substitution of three hydrogen atoms

with their heavier isotope, deuterium (D).

Table 1: Molecular Formula and Weight

Property Value Source

Chemical Formula C₆H₂D₃Cl₂N N/A

Molecular Weight 165.04 g/mol [1]

Isotopic Enrichment ≥98 atom % D [1][2]

Unlabeled CAS Number 608-31-1 [2][3]
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The molecular weight of the unlabeled 2,6-Dichloroaniline is 162.01 g/mol . The mass

difference is due to the three deuterium atoms replacing three protium atoms on the benzene

ring.

Table 2: Elemental Composition and Contribution to Molecular Weight

Element Symbol Count

Standard
Atomic
Weight
(amu)

Isotopic
Mass (amu)

Total Mass
Contributio
n (amu)

Carbon C 6 12.011 N/A 72.066

Hydrogen H 2 1.008 N/A 2.016

Deuterium D 3 N/A 2.014 6.042

Chlorine Cl 2 35.453 N/A 70.906

Nitrogen N 1 14.007 N/A 14.007

Total ~165.037

Note: The calculated molecular weight is an approximation based on standard atomic weights.

The precise molecular weight provided by suppliers (165.04 g/mol ) is based on the specific

isotopic composition of the manufactured lot.

Logical Diagram: Molecular Weight Calculation
The following diagram illustrates the relationship between the elemental components and the

final calculated molecular weight of 2,6-Dichloroaniline-3,4,5-D3.
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Constituent Elements

2,6-Dichloroaniline-3,4,5-D3
(C₆H₂D₃Cl₂N)

Molecular Weight: 165.04

Carbon (C)
6 x 12.011

Hydrogen (H)
2 x 1.008

Deuterium (D)
3 x 2.014

Chlorine (Cl)
2 x 35.453

Nitrogen (N)
1 x 14.007

Click to download full resolution via product page

Caption: Elemental components contributing to the total molecular weight.

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry
The molecular weight of 2,6-Dichloroaniline-3,4,5-D3 is empirically verified using mass

spectrometry. This technique measures the mass-to-charge ratio (m/z) of ionized molecules.

Objective: To confirm the molecular weight and assess the isotopic purity of the deuterated

compound.

Methodology:

Sample Preparation:

A stock solution of 2,6-Dichloroaniline-3,4,5-D3 is prepared by dissolving a precise

amount (e.g., 1 mg) in a suitable solvent (e.g., 1 mL of methanol or acetonitrile).

The stock solution is further diluted to a working concentration appropriate for the mass

spectrometer's sensitivity (e.g., 1-10 µg/mL).

Instrumentation:
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A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap) is used for

accurate mass measurement.

The instrument is coupled to an appropriate ionization source, typically Electrospray

Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

Analysis:

The prepared sample is introduced into the ionization source via direct infusion or through

a liquid chromatography (LC) system.

The mass spectrometer is operated in positive ion mode to detect the protonated molecule

[M+H]⁺.

A full scan is performed over a mass range that includes the expected m/z of the analyte

(e.g., m/z 100-200).

Data Interpretation:

The resulting mass spectrum is analyzed for the presence of the target ion. For 2,6-
Dichloroaniline-3,4,5-D3, the protonated molecule [C₆H₂D₃Cl₂N + H]⁺ would have an

expected m/z of approximately 166.04.

The high-resolution data allows for the determination of the exact mass, confirming the

elemental composition.

The isotopic distribution pattern, particularly the characteristic chlorine isotope pattern

(³⁵Cl and ³⁷Cl), is examined to further confirm the identity of the compound.

The presence and relative abundance of the unlabeled analog (at m/z ~163) are checked

to confirm isotopic purity.

Workflow Diagram: Mass Spectrometry Analysis
This diagram outlines the general workflow for the experimental verification of the compound's

molecular weight.
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Caption: Workflow for molecular weight verification via mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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